Cas no 93857-98-8 (2-Propenoic acid,2-methyl-, hentriacontyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, hentriacontyl ester
• CAS No: 93857-98-8
• MF: C₃₅H₆₈O₂
• MW: 520.91323184967
• CID: 813131
• PubChem ID: 3022692
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, hentriacontyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, hentriacontyl ester
• hentriacontyl 2-methylprop-2-enoate
• hentriacontyl methacrylate
• NS00039699
• EINECS 299-233-0
• DTXSID30239801
• 93857-98-8

• Inchi： 1S/C35H68O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-37-35(36)34(2)3/h2,4-33H2,1,3H3
• InChI Key： PPSTTZGMGSDVKO-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 520.521931
• Monoisotopic Mass: 520.521931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 32
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.861
• Boiling Point: 577.5°Cat760mmHg
• Flash Point: 276.2°C
• Refractive Index: 1.459